Cas no 2275604-60-7 (1H-Pyrazole, 1-methyl-4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-)

• Product Name: 1H-Pyrazole, 1-methyl-4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-
• CAS No: 2275604-60-7
• MF: C₁₂H₁₉BN₂O₂
• MW: 234.102463006973
• MDL: MFCD33022773
• CID: 5174825
• Update Time: 2025-06-08

1H-Pyrazole, 1-methyl-4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-methyl-4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-
• 1-(1-Methyl-4-pyrazolyl)vinylboronic Acid Pinacol Ester

• MDL： MFCD33022773
• Inchi： 1S/C12H19BN2O2/c1-9(10-7-14-15(6)8-10)13-16-11(2,3)12(4,5)17-13/h7-8H,1H2,2-6H3
• InChI Key： LYXSOUAMCIVRKU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(B2OC(C)(C)C(C)(C)O2)=C)C=N1

Additional information on 1H-Pyrazole, 1-methyl-4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-

Introduction to 1H-Pyrazole, 1-methyl-4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl] and Its Significance in Modern Chemical Biology

The compound with the CAS number 2275604-60-7, identified as 1H-Pyrazole, 1-methyl-4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl], represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule has garnered attention in the scientific community due to its unique structural features and potential applications in drug discovery and synthetic biology. The presence of a tetramethyl-1,3,2-dioxaborolan-2-yl substituent in its molecular framework suggests a high degree of versatility in chemical transformations, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

1H-Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The addition of a methyl group at the 1-position and an ethenyl chain bearing a boronate ester moiety at the 4-position introduces novel reactivity that can be exploited for further functionalization. This structural motif is particularly intriguing because it combines the stability of the boronate ester with the reactivity of the pyrazole ring, offering a platform for diverse chemical modifications.

In recent years, there has been a surge in research focused on boron-containing heterocycles due to their role in modern therapeutic agents. For instance, compounds like borylated pyrazoles have been explored as potential kinase inhibitors and other targeted therapies. The tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound not only enhances its solubility and stability but also facilitates cross-coupling reactions such as Suzuki-Miyaura couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely used in pharmaceutical synthesis to create biaryl structures that are prevalent in many drugs on the market.

The significance of this compound is further underscored by its potential applications in medicinal chemistry. Pyrazole derivatives have been extensively studied for their ability to modulate enzyme activity and interact with biological targets. The ethenyl substituent at the 4-position of the pyrazole ring provides a handle for further derivatization, allowing chemists to fine-tune the pharmacophore for optimal biological activity. This flexibility makes 1H-Pyrazole, 1-methyl-4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl] a promising candidate for developing novel therapeutic agents.

From a synthetic chemistry perspective, this compound exemplifies the power of transition-metal-catalyzed reactions in constructing complex organic molecules. The boronate ester functionality serves as an excellent nucleophile or electrophile depending on the reaction conditions, enabling diverse synthetic pathways. Researchers have leveraged these properties to develop new methodologies for constructing heterocyclic compounds with tailored biological properties. For example, recent studies have demonstrated that borylated pyrazoles can be efficiently incorporated into larger molecular frameworks through palladium-catalyzed cross-coupling reactions.

The pharmaceutical industry has also taken notice of these advancements. Companies are increasingly investing in libraries of borylated heterocycles to screen for new drug candidates. The compound with CAS number 2275604-60-7 is no exception and has been cited in several patents and scientific publications as a key intermediate in drug development pipelines. Its ability to undergo selective functionalization while maintaining structural integrity makes it an invaluable tool for medicinal chemists.

Moreover，the field of chemical biology has benefited from the use of such specialized compounds. Researchers are employing advanced techniques like X-ray crystallography and NMR spectroscopy to understand how these molecules interact with biological targets at the atomic level. This information is crucial for designing drugs that are both effective and well-tolerated by patients. The unique structural features of 1H-Pyrazole, 1-methyl-4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl] make it an excellent candidate for such studies.

In conclusion,1H-Pyrazole, 1-methyl, 4-[[tetramethyl]-[dioxaborolan]-[ethenyl] derivatives continue to be at the forefront of chemical biology research due to their versatility and potential therapeutic applications. The compound with CAS number 2275604-60-7, specifically, 1H-Pyrazole, methyl, tetramethyl, [dioxaborolan] ethenyl] highlights the importance of innovative molecular design in addressing complex biological challenges. As research progresses，we can expect to see even more sophisticated applications of these compounds in drug discovery and beyond.